An In-depth Technical Guide to 3-Bromo-2-hydroxy-5-nitropyridine: Chemical Properties and Applications
An In-depth Technical Guide to 3-Bromo-2-hydroxy-5-nitropyridine: Chemical Properties and Applications
For Researchers, Scientists, and Drug Development Professionals
Abstract
3-Bromo-2-hydroxy-5-nitropyridine is a key heterocyclic building block in the fields of medicinal chemistry and agrochemical research. Its unique structural features, including a bromine atom, a hydroxyl group, and a nitro group on a pyridine ring, impart a distinct reactivity profile that makes it a valuable intermediate in the synthesis of a wide range of biologically active molecules. This technical guide provides a comprehensive overview of the chemical properties, synthesis, and analytical methodologies for 3-Bromo-2-hydroxy-5-nitropyridine, along with insights into its applications in drug discovery, particularly as a scaffold for kinase inhibitors.
Chemical Properties
3-Bromo-2-hydroxy-5-nitropyridine is an off-white to yellow colored powder.[1] Its chemical structure and key properties are summarized below. The presence of both a hydroxyl group and a nitrogen atom in the pyridine ring allows for tautomerism between the pyridinol and pyridinone forms, with the pyridinone form generally being predominant.
| Property | Value | Source(s) |
| Molecular Formula | C₅H₃BrN₂O₃ | [1][2] |
| Molecular Weight | 218.99 g/mol | [1][2] |
| Melting Point | 213-218 °C | [1] |
| Appearance | Off-white to yellow colored powder | [1] |
| Solubility | Soluble in polar organic solvents like DMSO and DMF; low solubility in water. | [3] |
| pKa (estimated) | ~7-10 (for the hydroxyl group) | [3] |
Spectral Data
¹H NMR (CD₃OD): δ 8.66 (d, J = 2.9 Hz, 1H), 8.64 (d, J = 2.9 Hz, 1H).[4]
Infrared (IR) Spectroscopy: Specific IR data for 3-Bromo-2-hydroxy-5-nitropyridine is not available in the searched results. However, characteristic peaks would be expected for the O-H stretch (broad, ~3400-3200 cm⁻¹), N-H stretch (if in pyridinone form, ~3100-3000 cm⁻¹), C=O stretch (pyridinone form, ~1650 cm⁻¹), and asymmetric and symmetric NO₂ stretches (~1550 and ~1350 cm⁻¹).
Synthesis and Reactivity
3-Bromo-2-hydroxy-5-nitropyridine is typically synthesized from 2-hydroxy-5-nitropyridine via electrophilic bromination.[4] The electron-donating hydroxyl group directs the incoming bromine to the ortho and para positions. As the para position is occupied by the nitro group, bromination occurs at the ortho position (C3).
Experimental Protocol: Synthesis of 3-Bromo-2-hydroxy-5-nitropyridine[4]
Materials:
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2-hydroxy-5-nitropyridine (50 g, 0.358 mol)
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Water (7 L)
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Bromine (21 mL, 0.393 mol)
Procedure:
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A mixture of 2-hydroxy-5-nitropyridine and water is heated to 40 °C.
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Bromine is added dropwise slowly over 20 minutes.
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The reaction mixture is stirred continuously at 40 °C for 2.5 hours.
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The mixture is then cooled to 10 °C.
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The crude product is separated by filtration.
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The solid is washed with water and dried under vacuum to yield 3-bromo-2-hydroxy-5-nitropyridine as a solid (90% yield).
Analytical Methods
High-performance liquid chromatography (HPLC) is a common technique for assessing the purity of 3-Bromo-2-hydroxy-5-nitropyridine and related compounds. Due to its polar nature, reversed-phase HPLC is a suitable method.
Experimental Protocol: HPLC Analysis of Nitropyridine Derivatives (General Method)
This is a general protocol that can be adapted for the analysis of 3-Bromo-2-hydroxy-5-nitropyridine.
Instrumentation:
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HPLC system with a UV detector
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C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm)
Reagents:
-
Acetonitrile (HPLC grade)
-
Water (HPLC grade)
-
Formic acid (or other suitable mobile phase modifier)
Chromatographic Conditions (Starting Point):
-
Mobile Phase A: 0.1% Formic acid in water
-
Mobile Phase B: 0.1% Formic acid in acetonitrile
-
Gradient: A linear gradient from 10% to 90% B over 10 minutes, followed by a hold and re-equilibration.
-
Flow Rate: 1.0 mL/min
-
Detection Wavelength: Determined by UV-Vis scan of the compound (typically in the range of 254-350 nm for nitropyridines).
-
Injection Volume: 10 µL
-
Column Temperature: 30 °C
Applications in Drug Discovery and Agrochemicals
3-Bromo-2-hydroxy-5-nitropyridine serves as a versatile intermediate in the synthesis of more complex molecules with potential therapeutic or agricultural applications.[1][2][3] The bromine atom is particularly useful as it can be readily displaced or used in cross-coupling reactions to introduce further molecular diversity.
Role in Kinase Inhibitor Development
The pyridine scaffold is a common feature in many kinase inhibitors. 3-Bromo-2-hydroxy-5-nitropyridine can be a starting point for the synthesis of such inhibitors. The general approach involves using the bromine atom as a handle for Suzuki or other cross-coupling reactions to introduce larger aromatic or heteroaromatic groups that can interact with the ATP-binding site of kinases. The hydroxyl and nitro groups can also be modified to optimize binding affinity, selectivity, and pharmacokinetic properties. While specific examples of 3-Bromo-2-hydroxy-5-nitropyridine being used to target specific signaling pathways like MAPK or NF-κB were not found in the search results, its utility as a scaffold for kinase inhibitors suggests its potential role in modulating these and other pathways critical in cancer and inflammatory diseases.
Experimental Protocol: In Vitro Kinase Inhibition Assay (General)
This protocol describes a general method for determining the half-maximal inhibitory concentration (IC₅₀) of a compound against a target kinase.
Materials:
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Purified recombinant kinase
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Kinase-specific substrate
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ATP
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Kinase assay buffer
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Test compound (e.g., a derivative of 3-Bromo-2-hydroxy-5-nitropyridine)
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Detection reagent (e.g., ADP-Glo™ Kinase Assay)
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384-well plates
Procedure:
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Prepare serial dilutions of the test compound.
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In a 384-well plate, add the kinase, substrate, and test compound.
-
Initiate the kinase reaction by adding ATP.
-
Incubate at room temperature for a specified time (e.g., 1 hour).
-
Stop the reaction and measure the kinase activity using a suitable detection reagent and a plate reader.
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Calculate the percent inhibition for each compound concentration and determine the IC₅₀ value by fitting the data to a dose-response curve.
Safety and Handling
3-Bromo-2-hydroxy-5-nitropyridine is classified as toxic if swallowed, causes skin irritation, causes serious eye damage, and may cause respiratory irritation.[2] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this compound. Work should be conducted in a well-ventilated fume hood.
Conclusion
3-Bromo-2-hydroxy-5-nitropyridine is a valuable and versatile chemical intermediate with significant potential in the development of new pharmaceuticals and agrochemicals. Its well-defined chemical properties and reactivity make it an attractive starting material for the synthesis of complex molecular architectures. The protocols and data presented in this guide provide a solid foundation for researchers and scientists working with this compound. Further exploration of its biological activities, particularly in the context of specific signaling pathways, is warranted and could lead to the discovery of novel therapeutic agents.
